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Compound of Interest

Compound Name: CD666

Cat. No.: B1663166

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals utilizing the
Avelumab Copay Card program, commercially known as CoverOne.

Troubleshooting Guide

This guide addresses specific issues that may arise during the enroliment and claims
submission process for the Avelumab Copay Card.

Issue: Claim Denial

If a claim submitted for copay assistance is denied, consider the following potential causes and
solutions:
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Potential Cause Troubleshooting Steps

The Avelumab Copay Card is for commercially
insured patients only. It cannot be used with
o government insurance programs such as
Ineligible Insurance . -
Medicare, Medicaid, or other federal or state-
funded plans.[1] Verify the patient's insurance

coverage and ensure it is a commercial plan.

The healthcare provider or pharmacy may be
. out-of-network for the patient's insurance plan.

Out-of-Network Provider _ _ _
Confirm the network status of the provider with

the insurance company.

Some insurance plans require pre-authorization
o o for avelumab. Check with the patient's
Missing Pre-authorization ) ) ] S
insurance provider to see if pre-authorization is

required and was obtained before treatment.

The claim may have been submitted with
incorrect diagnosis or procedure codes.
CoverOne provides resources on appropriate
billing codes (HCPCS, CPT, ICD-10-CM, NDC).

[2] Verify that the correct codes were used on

Incorrect Billing Codes

the claim form.

The submitted EOB may be missing necessary

information, such as the insurer's name, plan
Incomplete or Inaccurate Explanation of details, or confirmation that avelumab was
Benefits (EOB) administered in an outpatient setting and paid

for separately.[1] Ensure the EOB is complete

and accurate before submission.

Claims must be submitted to CoverOne within
Claim Submitted After Deadline 180 days of the date of the EOB from the

primary insurance company.[1]
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The copay program does not cover inpatient

hospital claims or situations where there is a
Bundled Payment Arrangement )

bundled payment arrangement with no separate

patient copay for avelumab.[1]

Issue: Enrolliment Difficulties

If you encounter problems during the enrollment process, consider the following:

Potential Cause Troubleshooting Steps

Ensure all required fields on the CoverOne

Enroliment Form are completed accurately.[3]
Incomplete Enrollment Form o o ) .

This includes patient information, physician

information, and insurance details.

If applying for the Patient Assistance Program
o o for uninsured patients, a prescription for
Missing Prescription _ ,
avelumab must be included with the enroliment

form.[3]

Enroliment can be completed online through the
Incorrect Submission Method CoverOne portal or by faxing the completed
enrollment form to 1-800-214-7295.[3]

Frequently Asked Questions (FAQs)

Q1: Who is eligible for the Avelumab Copay Card?

Al: To be eligible for the Avelumab Copay Card through the CoverOne program, a patient must
be privately insured.[1] Patients covered by government healthcare programs like Medicare or
Medicaid are not eligible.[1]

Q2: How much financial assistance does the copay card provide?

A2: Eligible patients may pay as little as $0 for their avelumab treatment, with a maximum
annual benefit of $30,000.[1]
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Q3: How is a claim for copay assistance submitted?

A3: After the patient's commercial insurance has processed the claim for avelumab, an
Explanation of Benefits (EOB) must be submitted to CoverOne.[1] The EOB must show that
avelumab was administered in an outpatient setting and was paid for separately by the
insurance plan.[1]

Q4: What should | do if a patient's insurance coverage changes?
A4: If a patient's insurance status changes, you must notify CoverOne immediately.[1]
Q5: Where can | find the enrollment form for the Avelumab Copay Card program?

A5: The CoverOne Enrollment Form can be found on the CoverOne website and can be
submitted online or via fax.[3]

Q6: Does the copay card cover the cost of administering avelumab?

A6: No, the copay program does not assist with healthcare premiums or drug administration
services.[1]

Experimental Protocol: Enroliment and Claim
Submission

This protocol outlines the step-by-step process for enrolling a patient in the Avelumab Copay
Card program and submitting a claim for assistance.

Objective: To successfully obtain copay assistance for an eligible, commercially insured patient
prescribed avelumab.

Materials:
e Completed CoverOne Enrollment Form[3]
e Patient's commercial insurance information

e Prescription for avelumab (for Patient Assistance Program enrollment)[3]
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» Explanation of Benefits (EOB) from the patient's commercial insurer

Procedure:

Part 1: Enrollment

Determine Eligibility: Confirm that the patient has private/commercial health insurance.

Complete the Enrollment Form: Fill out the CoverOne BAVENCIO Enrollment Form with the
patient's and physician's information.

Submit the Enrollment Form:

o Online: Submit the completed form through the CoverOne Enrollment Portal.

o Fax: Fax the completed form to 1-800-214-7295.[3]

Await Confirmation: A CoverOne representative will provide notification of the patient's
eligibility determination.

Part 2: Claim Submission

Administer Avelumab: Provide the patient with their prescribed avelumab treatment.

Bill Primary Insurance: Submit a claim for the avelumab treatment to the patient's
commercial insurance plan.

Obtain the EOB: Once the insurance company has processed the claim, obtain the
Explanation of Benefits (EOB).

Verify EOB Information: Ensure the EOB includes the insurer's name, plan information, and
indicates that avelumab was administered in an outpatient setting and paid for separately.[1]

Submit the EOB to CoverOne: Submit the EOB to CoverOne for copay assistance
processing. Claims must be submitted within 180 days of the EOB date.[1]

Avelumab Copay Card Program Workflow
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Caption: Workflow for the Avelumab Copay Card Program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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